Influence of film-thickness on the ozone detection of perovskite La0.8Pb0.1Ca0.1Fe1−xCoxO3 based sensors
New Journal of Chemistry Pub Date: 2021-05-25 DOI: 10.1039/D1NJ01368H
Abstract
In this study, La0.8Pb0.1Ca0.1Fe1−xCoxO3 (x = 0.10 and x = 0.20) thin films with respective thicknesses of 300 and 600 nm have been prepared by the drop coating technique onto a Si/SiO2 substrate with platinum interdigitated electrodes. The effects of cobalt-content and film thickness on the ozone sensing properties have been studied. The sensor responses have been determined in an operating temperature range between 160 and 280 °C. Sensors have been exposed to different concentrations between 50 and 400 ppb of ozone gas at a constant flow rate of 500 ml min−1 dry air. The studied La0.8Pb0.1Ca0.1Fe1−xCoxO3 (x = 0.10 and x = 0.20) compounds could be a promising sensitive film for ozone detection, especially for the thinnest sensitive layer, 300 nm in our case.
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Journal Name：New Journal of Chemistry
Research Products
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Nitric acid,phenylmethyl ester
CAS no.: 15285-42-4
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CAS no.: 156779-05-4
